2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine

• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 2-[(3-methyl-4-nitrophenoxy)methyl]pyrimidine
• InChI: InChI=1S/C12H11N3O3/c1-9-7-10(3-4-11(9)15(16)17)18-8-12-13-5-2-6-14-12/h2-7H,8H2,1H3
• InChI Key: KSVZJMATKCYSCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC=CC=N2)[N+](=O)[O-]

Description

2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-nitro-m-cresol (0.25 g, 1.6 mmol), 2-(chloromethyl)pyrimidine hydrochloride (0.40 g, 2.4 mmol) and potassium carbonate (0.50 g, 4.0 mmol) in N,N-dimethylformamide (6.0 mL) was stirred at 70° C. for 18 h. Cooled to ambient temperature, the reaction mixture was poured into ice water, extracted with ethyl acetate. The organic layer was washed with water and brine, dried over sodium sulfate, filtered and concentrated to afford 2-[(3-methyl-4-nitrophenoxy)methyl]pyrimidine as crude material (0.32 g, y. 81%) as solid.